Cas no 66428-89-5 (Forskolin)
Forskolin structure
Product Name:Forskolin
Forskolin Chemical and Physical Properties
Names and Identifiers
-
- Forskolin
- (3R,4aR,5S,6S,6aS,10S,10aR,10bS)-6,10,10b-Trihydroxy-3,4a,7,7,10a -pentamethyl-1-oxo-3-vinyldodecahydro-1H-benzo[f]chromen-5-yl ace tate
- (+/-)-Flavopiridol
- (+/-)-forskolin
- Alvocidib
- Alvocidib, Free Base
- C077990
- Flavopirodol
- Hmr 1275
- L 868275
- L86-8275
- L-868275
- vopiridol(Alvocidib)
- NCGC00261172-01
- SR-01000075497-1
- BRD-A70449690-001-01-4
- 1H-Naphtho[2, 5-(acetyloxy)-3-ethenyldodecahydro-6,10,10b-trihydroxy- 3,4a,7,7,10a-pentamethyl-, [3R-(3.alpha.,4a.beta., 5.beta.,6.beta.,6a.alpha.,10.alpha.,10a.beta.,10b.alpha.)]-
- CHEMBL1358402
- NCGC00161668-01
- NCGC00015445-04
- 66428-89-5
- Q27165646
- Tox21_500487
- NCGC00162171-01
- FT-0626543
- F 6886
- acetic acid (3-ethenyl-6,10,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-1-oxo-5,6,6a,8,9,10-hexahydro-2H-benzo[f][1]benzopyran-5-yl) ester
- NCGC00015445-05
- 1H-Naphtho[2,1-b]pyran-1-one,5-(acetyloxy)-3-ethenyldodecahydro-6,10,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-
- 3-Ethenyl-6,10,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-1-oxododecahydro-1H-naphtho[2,1-b]pyran-5-yl acetate
- UPCMLD-DP135:001
- CCG-204578
- EU-0100487
- NCGC00015445-03
- NCGC00093892-01
- Lopac0_000487
- UPCMLD-DP135:002
- AKOS030228565
- CHEBI:93891
- HMS3261B15
- DTXSID00860823
- SCHEMBL14614874
- NCGC00015445-02
- SR-01000075497
- SR-01000075497-5
- UPCMLD-DP135
- Forskolin Racemate
- LP00487
-
- Inchi: InChI=1S/C22H34O7/c1-8-19(5)11-14(25)22(27)20(6)13(24)9-10-18(3,4)16(20)15(26)17(28-12(2)23)21(22,7)29-19/h8,13,15-17,24,26-27H,1,9-11H2,2-7H3
- InChI Key: OHCQJHSOBUTRHG-UHFFFAOYSA-N
- SMILES: C=CC1(C)CC(=O)C2(C3(C)C(CCC(C)(C)C3C(C(C2(C)O1)OC(=O)C)O)O)O
Computed Properties
- Exact Mass: 410.23045342g/mol
- Monoisotopic Mass: 410.23045342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 747
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 113Ų
Forskolin Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
66428-89-5 (Forskolin) Related Products
- 81873-08-7(Forskolin J)
- 64657-21-2(Isoforskolin)
- 72963-77-0(1-Deoxyforskolin)
- 64657-18-7(1,9-Dideoxyforskolin)
- 473981-11-2(Forskolin G)
- 66575-29-9(Forskolin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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